1-methyl-2-[3-(1-methyl-1H-benzimidazol-2-yl)-1-triazen-1-yl]-1H-benzimidazole

• IUPAC Name: 1-methyl-N-[(E)-(1-methylbenzimidazol-2-yl)diazenyl]benzimidazol-2-amine
• InChI: InChI=1S/C16H15N7/c1-22-13-9-5-3-7-11(13)17-15(22)19-21-20-16-18-12-8-4-6-10-14(12)23(16)2/h3-10H,1-2H3,(H,17,18,19,20)
• InChI Key: DZGFSQGONGZWHK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NN=NC3=NC4=CC=CC=C4N3C
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1N/N=N/C3=NC4=CC=CC=C4N3C
• Molecular Formula: C16H15N7
• Molecular Weight: 305.34 g/mol

Description

1-methyl-2-[3-(1-methyl-1H-benzimidazol-2-yl)-1-triazen-1-yl]-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research. This compound is a triazene derivative and has been found to have potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-methyl-2-[3-(1-methyl-1H-benzimidazol-2-yl)-1-triazen-1-yl]-1H-benzimidazole is not fully understood. However, it is believed to work by inducing apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation. It has also been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-2-[3-(1-methyl-1H-benzimidazol-2-yl)-1-triazen-1-yl]-1H-benzimidazole in lab experiments is its potential anti-tumor properties. It has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for cancer treatment. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on 1-methyl-2-[3-(1-methyl-1H-benzimidazol-2-yl)-1-triazen-1-yl]-1H-benzimidazole. One direction is to further investigate its anti-tumor properties and its potential use in cancer treatment. Another direction is to investigate its anti-inflammatory and antioxidant properties and its potential use in treating inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 1-methyl-2-[3-(1-methyl-1H-benzimidazol-2-yl)-1-triazen-1-yl]-1H-benzimidazole involves the reaction of 1-methyl-1H-benzimidazole-2-amine with sodium nitrite and hydrochloric acid to form 1-methyl-2-nitro-1H-benzimidazole. This is then reduced using sodium dithionite to form 1-methyl-2-amino-1H-benzimidazole. The triazene group is then introduced by reacting 1-methyl-2-amino-1H-benzimidazole with 3-chloro-1-methyl-1-triazeno[b]pyrazole in the presence of a base.

Scientific Research Applications

1-methyl-2-[3-(1-methyl-1H-benzimidazol-2-yl)-1-triazen-1-yl]-1H-benzimidazole has been found to have potential applications in various fields of scientific research. It has been studied for its anti-tumor properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory and antioxidant properties.